Cas no 2408974-22-9 (2-[2-(Methylsulfanyl)ethyl]-1,3-dithiane-2-carboxylic acid)

2-[2-(Methylsulfanyl)ethyl]-1,3-dithiane-2-carboxylic acid is a specialized organosulfur compound featuring a 1,3-dithiane core with a carboxylic acid functional group and a methylsulfanylethyl substituent. This structure imparts unique reactivity, making it valuable in synthetic organic chemistry, particularly in the construction of complex thioether-containing frameworks. The dithiane moiety serves as a versatile protecting group for carbonyl compounds, while the carboxylic acid group enables further functionalization. Its balanced lipophilicity and stability under various conditions enhance its utility in multistep synthesis. The compound is particularly useful in the preparation of pharmaceuticals, agrochemicals, and advanced intermediates requiring controlled sulfur incorporation.
2-[2-(Methylsulfanyl)ethyl]-1,3-dithiane-2-carboxylic acid structure
2408974-22-9 structure
Product Name:2-[2-(Methylsulfanyl)ethyl]-1,3-dithiane-2-carboxylic acid
CAS No:2408974-22-9
MF:C8H14O2S3
MW:238.390558719635
CID:5327123
Update Time:2025-10-28

2-[2-(Methylsulfanyl)ethyl]-1,3-dithiane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • Z4119562054
    • 2-[2-(methylsulfanyl)ethyl]-1,3-dithiane-2-carboxylic acid
    • 2-[2-(Methylsulfanyl)ethyl]-1,3-dithiane-2-carboxylic acid
    • Inchi: 1S/C8H14O2S3/c1-11-6-3-8(7(9)10)12-4-2-5-13-8/h2-6H2,1H3,(H,9,10)
    • InChI Key: AYPYVRBJUOFBND-UHFFFAOYSA-N
    • SMILES: S1CCCSC1(C(=O)O)CCSC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 178
  • XLogP3: 2.2
  • Topological Polar Surface Area: 113

2-[2-(Methylsulfanyl)ethyl]-1,3-dithiane-2-carboxylic acid Pricemore >>

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Additional information on 2-[2-(Methylsulfanyl)ethyl]-1,3-dithiane-2-carboxylic acid

Comprehensive Overview of 2-[2-(Methylsulfanyl)ethyl]-1,3-dithiane-2-carboxylic acid (CAS No. 2408974-22-9)

2-[2-(Methylsulfanyl)ethyl]-1,3-dithiane-2-carboxylic acid (CAS No. 2408974-22-9) is a sulfur-containing organic compound with a unique molecular structure that has garnered significant attention in pharmaceutical and agrochemical research. This compound, often referred to as a dithiane derivative, is characterized by its carboxylic acid functional group and methylsulfanyl side chain, which contribute to its versatile reactivity and potential applications. Researchers are increasingly exploring its role in drug discovery, catalysis, and material science, making it a subject of interest in modern synthetic chemistry.

The compound's CAS No. 2408974-22-9 serves as a unique identifier in chemical databases, ensuring precise tracking and regulatory compliance. Its structure features a 1,3-dithiane ring, a motif known for its stability and ability to act as a protecting group or a building block in organic synthesis. The presence of the methylsulfanyl group enhances its solubility in organic solvents, while the carboxylic acid moiety allows for further functionalization, making it a valuable intermediate in the synthesis of more complex molecules.

In recent years, the demand for sulfur-containing compounds like 2-[2-(Methylsulfanyl)ethyl]-1,3-dithiane-2-carboxylic acid has surged due to their potential in green chemistry and sustainable synthesis. Environmental concerns and the push for eco-friendly processes have led researchers to explore compounds that minimize waste and reduce energy consumption. This compound's ability to participate in atom-efficient reactions aligns with these goals, positioning it as a candidate for green synthetic routes.

Another area of interest is the compound's potential in medicinal chemistry. Sulfur-containing molecules are often pivotal in drug design due to their ability to form stable interactions with biological targets. The dithiane core of this compound, combined with its carboxylic acid group, offers opportunities for developing bioactive molecules with applications in anti-inflammatory, antimicrobial, or anticancer therapies. Researchers are actively investigating its pharmacokinetic properties and toxicity profiles to assess its suitability for therapeutic use.

From a commercial perspective, CAS No. 2408974-22-9 is gaining traction as a specialty chemical. Suppliers and manufacturers are responding to the growing demand by optimizing synthesis protocols to ensure high purity and scalability. The compound's stability under various conditions makes it a reliable choice for industrial applications, particularly in the production of fine chemicals and advanced materials.

In summary, 2-[2-(Methylsulfanyl)ethyl]-1,3-dithiane-2-carboxylic acid (CAS No. 2408974-22-9) represents a promising compound with multifaceted applications. Its unique structural features, combined with the rising interest in sustainable chemistry and drug development, underscore its importance in contemporary research. As scientists continue to uncover its potential, this compound is poised to play a pivotal role in advancing both academic and industrial chemistry.

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